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Compound of Interest

Compound Name: Rubidium iodide

Cat. No.: B1230268 Get Quote

An In-Depth Technical Guide to Rubidium Iodide: Formula, Molecular Weight, and

Experimental Protocols

Introduction
Rubidium iodide (RbI) is an inorganic salt composed of rubidium and iodine.[1] It is a white

crystalline solid that is highly soluble in water.[2] This compound is significant in various fields,

including the development of photoelectric devices, certain types of lasers, and as a reagent in

chemical synthesis.[3] In the pharmaceutical and medical fields, it has been used as a

component in eye drops and as a radiopharmaceutical in positron emission tomography (PET)

scans for medical imaging.[1][3] This guide provides a comprehensive overview of its chemical

properties, molecular characteristics, and detailed experimental protocols for its synthesis.

Chemical Formula and Molecular Weight
The chemical formula for rubidium iodide is RbI.[1] It is formed from one rubidium cation

(Rb⁺) and one iodide anion (I⁻).[2]

The molecular weight of rubidium iodide is calculated from the atomic weights of its

constituent elements: rubidium (85.4678 u) and iodine (126.90447 u).[4]

Molecular Weight: 212.3723 g/mol [5]

Percent Composition: Rubidium constitutes 40.244% of the compound by mass, while iodine

accounts for the remaining 59.756%.[4]
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Physicochemical Properties
Rubidium iodide is a white solid with a crystalline structure.[1][3] A summary of its key

quantitative properties is presented in the table below for easy reference and comparison.

Property Value References

Chemical Formula RbI [1][3][6][7]

Molecular Weight 212.37 g/mol [3][7][8]

Appearance
White to off-white crystalline

solid/powder
[1][3]

Melting Point 642 °C - 656 °C [1][3][6][7]

Boiling Point 1300 °C - 1304 °C [1][3][6][7]

Density 3.110 - 3.55 g/cm³ at 25 °C [1][3][7]

Solubility in Water 152 g/100 mL [1]

Crystal Structure
Sodium chloride (rock salt)

structure, cubic
[1][9][10]

Lattice Constant (a) 7.326 Å [1]

Refractive Index 1.647 [3][9]

CAS Number 7790-29-6 [1][3][7]

Experimental Protocols: Synthesis of Rubidium
Iodide
Rubidium iodide can be synthesized through several chemical reactions.[1] The resulting salt

from these methods can be purified by recrystallization.[11] Below are detailed methodologies

for the most common synthesis routes.

Protocol 1: Neutralization of Rubidium Hydroxide with
Hydriodic Acid
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This method involves a classic acid-base neutralization reaction.

Reaction: RbOH + HI → RbI + H₂O[1]

Methodology:

Carefully measure a specific molar quantity of rubidium hydroxide (RbOH) solution.

In a well-ventilated fume hood, slowly add a stoichiometric equivalent of hydriodic acid (HI)

to the rubidium hydroxide solution while stirring continuously.

Monitor the pH of the solution. The reaction is complete when the solution reaches a

neutral pH (pH 7).

Gently heat the resulting solution to evaporate the water, which will cause the rubidium
iodide to crystallize.

Collect the RbI crystals by filtration.

Wash the crystals with a small amount of cold deionized water to remove any remaining

impurities.

Dry the purified crystals in a desiccator or a low-temperature oven.

Protocol 2: Neutralization of Rubidium Carbonate with
Hydriodic Acid
This alternative neutralization method uses rubidium carbonate as the base and produces

carbon dioxide as a byproduct.[1]

Reaction: Rb₂CO₃ + 2HI → 2RbI + H₂O + CO₂[1]

Methodology:

Dissolve a known quantity of rubidium carbonate (Rb₂CO₃) in deionized water in a

reaction vessel.
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Slowly and carefully add two molar equivalents of hydriodic acid (HI) to the rubidium

carbonate solution. Note that this reaction will effervesce as carbon dioxide gas is

released.

Continue adding the acid until the effervescence ceases, indicating the complete

consumption of the carbonate.

Proceed with the evaporation, crystallization, and drying steps as described in Protocol 1

to isolate the pure rubidium iodide product.

A logical workflow for this synthesis protocol is visualized below.
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Workflow for Rubidium Iodide Synthesis via Carbonate Neutralization

Reactant Preparation

Reaction Step

Product Isolation & Purification

Final Product

Dissolve Rb₂CO₃

in Deionized Water

Slowly add HI to Rb₂CO₃ solution
(Observe CO₂ effervescence)

Prepare Stoichiometric
amount of HI

Heat solution to
evaporate water

Reaction Complete

Cool to form
RbI crystals

Filter to collect
solid RbI

Dry crystals

Pure Rubidium Iodide (RbI)

Click to download full resolution via product page

Caption: Synthesis workflow for rubidium iodide.
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Crystal Structure
Rubidium iodide crystallizes in a face-centered cubic lattice, adopting the rock salt (NaCl)

structure.[1][10] In this configuration, each rubidium ion (Rb⁺) is octahedrally coordinated to six

iodide ions (I⁻), and conversely, each iodide ion is octahedrally coordinated to six rubidium

ions.[10] The Rb-I bond length is approximately 3.66 Å.[1]

The crystal structure can be visualized as two interpenetrating face-centered cubic lattices, one

of rubidium cations and the other of iodide anions, displaced from each other by half a lattice

parameter along one of the cubic axes.

Caption: Octahedral coordination of a central Rb⁺ ion.

Conclusion
This technical guide has provided core information on the molecular formula, molecular weight,

and key physicochemical properties of rubidium iodide. The detailed experimental protocols

for its synthesis offer practical methodologies for laboratory and research applications. The

data and diagrams presented serve as a valuable resource for researchers, scientists, and

professionals in drug development and materials science who require a foundational

understanding of this important inorganic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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